Cas no 62459-13-6 (4(1H)-Pyrimidinone, 6-phenyl-2-(propylthio)-)

• Product Name: 4(1H)-Pyrimidinone, 6-phenyl-2-(propylthio)-
• CAS No: 62459-13-6
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 444009
• PubChem ID: 135561427
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-phenyl-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-phenyl-2-(propylthio)-
• 6-phenyl-2-propylsulfanyl-1H-pyrimidin-4-one
• AKOS003605653
• ZINC05154808
• 6-Phenyl-2-(propylthio)pyrimidin-4(1H)-one
• 4-phenyl-2-propylsulfanyl-1H-pyrimidin-6-one
• AB00112327-01
• 6-phenyl-2-(propylthio)-4(3H)-pyrimidinone
• DTXSID50428699
• 62459-13-6

• Inchi： 1S/C13H14N2OS/c1-2-8-17-13-14-11(9-12(16)15-13)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,14,15,16)
• InChI Key： VFIKLZYYOIERQP-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 246.08282
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46